Cas no 2171935-40-1 (2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methanesulfonylcyclobutylacetic acid)

• Product Name: 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methanesulfonylcyclobutylacetic acid
• CAS No: 2171935-40-1
• MF: C₂₂H₂₃NO₆S
• MW: 429.486125230789
• CID: 6165707
• PubChem ID: 165518929
• Update Time: 2025-11-04

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methanesulfonylcyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methanesulfonylcyclobutylacetic acid
• EN300-1286109
• 2171935-40-1
• 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methanesulfonylcyclobutyl]acetic acid

• Inchi： 1S/C22H23NO6S/c1-30(27,28)14-10-22(11-14,12-20(24)25)23-21(26)29-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,23,26)(H,24,25)
• InChI Key： NWACXRBDRVCOFP-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(CC(=O)O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Computed Properties

• Exact Mass: 429.12460863g/mol
• Monoisotopic Mass: 429.12460863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Additional information on 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methanesulfonylcyclobutylacetic acid

Professional Introduction to 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methanesulfonylcyclobutylacetic Acid (CAS No. 2171935-40-1)

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methanesulfonylcyclobutylacetic acid, with the CAS number 2171935-40-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl ring substituted with a methanesulfonyl group and an amino group linked to a fluorenylmethoxycarbonyl moiety. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, but its incorporation into this compound suggests potential applications beyond simple peptide chemistry. The Fmoc moiety can be selectively removed under specific conditions, allowing for controlled modifications of the molecule. This characteristic makes it particularly useful in the synthesis of complex peptides and proteins, where precise control over functional group transformations is essential.

The< strong>cyclobutyl ring in the molecule contributes to its steric hindrance, which can influence both its reactivity and its interactions with biological targets. The methanesulfonyl group further enhances the electronic properties of the molecule, making it more susceptible to nucleophilic substitution reactions. These features collectively make 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methanesulfonylcyclobutylacetic acid a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The< strong>methanesulfonyl group, in particular, has been extensively studied for its ability to modulate enzyme activity through covalent binding or allosteric interactions. This property has led to the discovery of several potent inhibitors used in the treatment of cancer, inflammation, and infectious diseases.

The< strong>fluorenylmethoxycarbonylamino part of the molecule suggests potential applications in the development of bioconjugates, where the fluorene moiety can serve as a fluorescent label or a site for further functionalization. Fluorescent labels are widely used in diagnostic imaging and biomolecular research to track the localization and dynamics of biomolecules in living systems.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions, which has accelerated the discovery process for novel drug candidates. The structural features of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methanesulfonylcyclobutylacetic acid make it an attractive candidate for virtual screening against large databases of biological targets. This approach has been successfully employed to identify lead compounds for further optimization.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates anhydrous conditions and precise control over reaction parameters to prevent side reactions. Similarly, the installation of the methanesulfonyl group requires specialized reagents and catalysts to achieve regioselectivity.

In conclusion, 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methanesulfonylcyclobutylacetic acid (CAS No. 2171935-40-1) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features and chemical properties make it a valuable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.